1-[(3,5-Dimethylisoxazol-4-yl)sulfonyl]piperazine

• IUPAC Name: 3,5-dimethyl-4-piperazin-1-ylsulfonyl-1,2-oxazole
• InChI: InChI=1S/C9H15N3O3S/c1-7-9(8(2)15-11-7)16(13,14)12-5-3-10-4-6-12/h10H,3-6H2,1-2H3
• InChI Key: VJKJAOWJMHUHQN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)S(=O)(=O)N2CCNCC2
• Molecular Formula: C9H15N3O3S
• DSSTOX Substance ID: DTXSID40427898
• Molecular Weight: 245.30 g/mol
• CAS RN: 871217-52-6

Description

1-[(3,5-Dimethylisoxazol-4-yl)sulfonyl]piperazine is a chemical compound with the molecular formula C9H15N3O3S. It has an average mass of 245.3 Da and a monoisotopic mass of 244.088165 Da.

Molecular Structure Analysis

The molecular structure of this compound consists of a piperazine ring sulfonylated at one nitrogen atom with a 3,5-dimethylisoxazole ring. The SMILES representation of the molecule is Cc1c(c(on1)C)S(=O)(=O)N2CCCCC2.

• Molecular Weight: 245.3
• Molecular Formula: C9H15N3O3S
• Predicted Melting Point: 154.68° C
• Predicted Boiling Point: 426.6° C at 760 mmHg
• Predicted Density: 1.3 g/cm3
• Predicted Refractive Index: n20D 1.54

Scientific Research Applications

Anticancer Applications

1-[(3,5-Dimethylisoxazol-4-yl)sulfonyl]piperazine and its derivatives have been evaluated for anticancer activity. A study by Turov (2020) found that compounds with a piperazine substituent at C2 of the 1,3-thiazole cycle showed effective anticancer properties against various cancer cell lines (Turov, 2020).

Hypolipidemic Activity

Research by Ashton et al. (1984) on [alpha-(heterocyclyl)benzyl]piperazines, which include this compound derivatives, demonstrated potent activity in lowering serum lipid levels in rats, significantly more potent than clofibrate (Ashton et al., 1984).

Antibacterial, Antifungal, and Anthelmintic Applications

Compounds derived from this compound have shown significant biological activities, including antibacterial, antifungal, and anthelmintic effects. Khan et al. (2019) synthesized and characterized such derivatives, indicating their potential in these areas (Khan et al., 2019).

Antiviral Applications

A study by Selvakumar et al. (2018) on sulfonamide and urea derivatives of this compound demonstrated enhanced antiviral activity against an avian paramyxo virus, with one derivative showing three-fold higher activity than Ribavirin, a commercial antiviral drug (Selvakumar et al., 2018).

Latent Fingerprint Analysis

Interestingly, derivatives of this compound have also been utilized in latent fingerprint analysis. The study by Khan et al. (2019) found that these compounds can be effective in detecting hidden fingerprints on various surfaces (Khan et al., 2019).

Mechanism of Action

Target of Action

The primary target of 1-[(3,5-Dimethylisoxazol-4-yl)sulfonyl]piperazine is the Bromodomain-containing protein 4 (BRD4) . BRD4 is a member of the bromodomain and extra terminal domain (BET) family, which plays a crucial role in regulating gene transcription, cell cycle, and apoptosis .

Mode of Action

The compound interacts with its target, BRD4, by mimicking the ε-N-lysine acetylation (KAc) motif . The 3,5-dimethylisoxazole moiety of the compound establishes a hydrogen bond with Asn140 and a water-bridging hydrogen bond with Tyr97 . This interaction inhibits the function of BRD4, leading to changes in gene transcription, cell cycle regulation, and apoptosis .

Biochemical Pathways

The inhibition of BRD4 by this compound affects various biochemical pathways. BRD4 is known to influence gene transcription, cell cycle regulation, and apoptosis . Therefore, the inhibition of BRD4 can lead to changes in these pathways, potentially leading to the suppression of cell proliferation and induction of cell death .

Result of Action

The result of the action of this compound is the inhibition of BRD4, leading to significant anti-proliferative activity against certain cell lines . For instance, the compound has demonstrated potent inhibitory effects on both triple-negative breast cancer (TNBC) cell lines and MCF-7 cells .